Cas no 1694143-69-5 (5-(thiophen-3-yl)-2,3-dihydro-1,3,4-thiadiazol-2-one)

• Product Name: 5-(thiophen-3-yl)-2,3-dihydro-1,3,4-thiadiazol-2-one
• CAS No: 1694143-69-5
• MF: C₆H₄N₂OS₂
• MW: 184.238758087158
• MDL: MFCD30338745
• CID: 5612710
• PubChem ID: 106518468
• Update Time: 2023-11-24

5-(thiophen-3-yl)-2,3-dihydro-1,3,4-thiadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)-2,3-dihydro-1,3,4-thiadiazol-2-one
• EN300-3219210
• 5-Thiophen-3-yl-3H-1,3,4-thiadiazol-2-one
• 1694143-69-5
• Z1863425986

• MDL： MFCD30338745
• Inchi： 1S/C6H4N2OS2/c9-6-8-7-5(11-6)4-1-2-10-3-4/h1-3H,(H,8,9)
• InChI Key： WAHYUAOOWCZLBW-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1=CSC=C1)=O

Computed Properties

• Exact Mass: 183.97650510g/mol
• Monoisotopic Mass: 183.97650510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles